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Compound of Interest

Compound Name: TAT-Gap19

Cat. No.: B561602

Effective management and disposal of laboratory reagents are critical for ensuring personnel
safety and environmental protection. This document provides essential, step-by-step guidance
for the proper disposal of TAT-Gap19, a cell-penetrating mimetic peptide that inhibits
connexin43 hemichannels.

TAT-Gap19 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, adherence to established safety and disposal protocols is paramount. The
following procedures are designed for researchers, scientists, and drug development
professionals to handle and dispose of TAT-Gap19 waste safely and effectively.

Hazard Identification and Classification

Before handling, it is crucial to be aware of the hazards associated with TAT-Gap19. The
primary hazards are acute oral toxicity and acute and chronic aquatic toxicity[1].

Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
) o H400: Very toxic to aquatic
Acute Aquatic Toxicity Category 1 ]
life[1]
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b561602?utm_src=pdf-interest
https://www.benchchem.com/product/b561602?utm_src=pdf-body
https://www.benchchem.com/product/b561602?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46350.html
https://www.benchchem.com/product/b561602?utm_src=pdf-body
https://www.benchchem.com/product/b561602?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC46350.html
https://dcchemicals.com/msds/MSDS_DC46350.html
https://dcchemicals.com/msds/MSDS_DC46350.html
https://dcchemicals.com/msds/MSDS_DC46350.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The recommended disposal procedure for TAT-Gapl19 and its contaminated materials is to use
an approved waste disposal plant[1]. This ensures that the peptide, which is harmful to aquatic
life, does not enter the environment.

1. Segregation of Waste:

At the point of generation, separate all waste contaminated with TAT-Gap19 from other
laboratory waste streams.

This includes unused or expired TAT-Gap19 powder, stock solutions, working solutions, and
all contaminated consumables.

. Contaminated Consumables:

Solid Waste: All solid materials that have come into contact with TAT-Gap19, such as pipette
tips, tubes, flasks, and gloves, should be collected in a designated, clearly labeled, leak-
proof hazardous waste container.

Liquid Waste: Aqueous solutions containing TAT-Gap19 should be collected in a separate,
sealed, and clearly labeled hazardous waste container. Do not pour TAT-Gap19 solutions
down the drain.

. Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the name "TAT-
Gap19," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

Store the sealed waste containers in a designated, secure area away from incompatible
materials, such as strong acids, alkalis, and oxidizing agents, to prevent any hazardous
reactions[1].

. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal
company.
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o Ensure all institutional and local regulations for the disposal of hazardous chemical waste
are followed.

Experimental Context and Handling

Understanding the experimental use of TAT-Gap19 provides context for the types of waste
generated. As a specific inhibitor of connexin43 hemichannels, it is used in both in vitro and in
vivo research[2][3][4][5]. In laboratory settings, it is typically handled as a lyophilized powder or
in solution[6].

Recommended Handling Precautions:

Avoid inhalation, and contact with eyes and skin[1].

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety
glasses.

Work in a well-ventilated area, preferably in a chemical fume hood when handling the
powder form[1].

Wash hands thoroughly after handling[1].
Storage of TAT-Gap19:
e Powder: Store at -20°C for long-term stability[1][3].

e In Solvent: Store at -80°C[1][3].

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to TAT-Gap19.
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Waste Generation Point
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TAT-Gap19 Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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